Constipation-Predominant Irritable Bowel Syndrome (IBS-C)

Description

Constipation-Predominant Irritable Bowel Syndrome (IBS-C) is a chronic functional gastrointestinal disorder characterized by recurrent abdominal pain or discomfort associated with altered bowel habits, predominantly constipation. Symptoms often include infrequent bowel movements, hard or lumpy stools, straining during defecation, and a sensation of incomplete evacuation, without any identifiable structural or biochemical abnormalities of the gut. It significantly impacts quality of life.